synthesis of 6-chloropyrido[2,3-b]pyrazin-2(1H)-one
synthesis of 6-chloropyrido[2,3-b]pyrazin-2(1H)-one
An In-Depth Technical Guide to the Synthesis of 6-chloropyrido[2,3-b]pyrazin-2(1H)-one
Abstract
This technical guide provides a comprehensive, scientifically-grounded methodology for the (CAS No: 70395-75-4), a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The synthesis is approached as a multi-step process, beginning from the commercially available starting material 2-amino-5-chloropyridine. This document details the strategic synthesis of the crucial intermediate, 5-chloro-2,3-diaminopyridine, and its subsequent cyclocondensation to yield the target molecule. The guide is designed for researchers, chemists, and drug development professionals, offering not only step-by-step protocols but also the underlying chemical principles and rationale for key experimental choices.
Introduction and Strategic Overview
6-chloropyrido[2,3-b]pyrazin-2(1H)-one is a valuable building block in the synthesis of complex pharmaceutical agents. Its fused heterocyclic system provides a rigid and functionalized core for developing kinase inhibitors, anti-cancer agents, and other therapeutics. The synthetic strategy presented herein is a robust and well-documented pathway that relies on fundamental organic transformations.
The overall synthesis can be dissected into two primary stages:
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Formation of the Key Intermediate: The synthesis of 5-chloro-2,3-diaminopyridine from 2-amino-5-chloropyridine via a nitration-reduction sequence.
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Heterocycle Formation: A classical cyclocondensation reaction between the synthesized diamine and diethyl oxalate to construct the target pyrazinone ring.
This approach is favored for its reliability, scalability, and the commercial availability of the initial starting material.
Figure 1: Overall Synthetic Pathway.
Synthesis of the Key Intermediate: 5-Chloro-2,3-diaminopyridine
The successful synthesis of the final product hinges on the efficient preparation of 5-chloro-2,3-diaminopyridine. This is achieved through a two-step process that introduces an amino group ortho to the existing one on the pyridine ring.
Step 1: Nitration of 2-Amino-5-chloropyridine
The introduction of a nitro group at the C-3 position is accomplished via electrophilic aromatic substitution. The amino group at C-2 is a powerful ortho-, para-directing group. Since the para-position (C-5) is already substituted with chlorine, nitration is directed to the ortho-position (C-3).
Causality and Experimental Choices:
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Reagent: A mixture of concentrated nitric acid and sulfuric acid (mixed acid) is employed. Sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is essential for the nitration of the moderately activated pyridine ring.[1][2]
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Temperature Control: The reaction is highly exothermic. Maintaining a low temperature (0–10°C) during the addition of reagents is critical to prevent over-nitration and the formation of side products.[2]
Experimental Protocol:
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In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, cool 150 mL of concentrated sulfuric acid to 0°C in an ice-salt bath.
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Slowly add 50.0 g (0.389 mol) of 2-amino-5-chloropyridine in portions, ensuring the temperature does not exceed 10°C.[3]
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Prepare the nitrating mixture by cautiously adding 28.0 mL of concentrated nitric acid to 28.0 mL of concentrated sulfuric acid, pre-cooled to 0°C.
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Add the nitrating mixture dropwise to the solution of 2-amino-5-chloropyridine over 1-2 hours, maintaining the reaction temperature below 5°C.
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After the addition is complete, allow the mixture to stir at 0-5°C for 1 hour, then let it warm to room temperature and stir for an additional 2 hours.
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Carefully pour the reaction mixture onto 1 kg of crushed ice with vigorous stirring.
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The yellow precipitate, 2-amino-5-chloro-3-nitropyridine, is collected by vacuum filtration.
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Wash the solid thoroughly with cold water until the filtrate is neutral (pH ~7).
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Dry the product under vacuum at 50°C.
| Parameter | Expected Value |
| Product | 2-Amino-5-chloro-3-nitropyridine |
| Appearance | Yellow solid |
| Expected Yield | 80-90% |
| Melting Point | ~210-212 °C |
Step 2: Reduction of 2-Amino-5-chloro-3-nitropyridine
The nitro group is selectively reduced to an amine to yield the desired ortho-diamine. Metal-acid reduction is a classic and effective method for this transformation.
Causality and Experimental Choices:
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Reducing System: Reduced iron powder in the presence of an acid (like hydrochloric or acetic acid) and a solvent like ethanol is a cost-effective and efficient system for nitro group reduction.[4] The acid serves to activate the iron surface and acts as a proton source.
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Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting nitro compound is fully consumed.
Figure 3: Simplified Cyclocondensation Mechanism.
Experimental Protocol:
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In a round-bottom flask, suspend 20.0 g (0.139 mol) of 5-chloro-2,3-diaminopyridine in 200 mL of absolute ethanol.
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Add 22.4 g (0.153 mol, ~1.1 equivalents) of diethyl oxalate to the suspension.
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Heat the reaction mixture to reflux with stirring for 6-8 hours. A precipitate will form as the reaction progresses.
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After the reaction is complete (monitored by TLC), cool the mixture to room temperature.
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Collect the solid product by vacuum filtration.
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Wash the filter cake with cold ethanol (2 x 30 mL) and then with diethyl ether (2 x 30 mL) to remove any unreacted starting materials.
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Dry the product in a vacuum oven at 60-70°C. The product is often of high purity and may not require further purification.
Product Characterization and Safety
Characterization Data
The identity and purity of the final product, 6-chloropyrido[2,3-b]pyrazin-2(1H)-one, should be confirmed using standard analytical techniques.
| Property | Expected Value / Observation |
| CAS Number | 70395-75-4 |
| Appearance | Brown to black solid |
| Molecular Formula | C₇H₄ClN₃O |
| Molecular Weight | 181.58 g/mol |
| ¹H NMR | Peaks corresponding to aromatic protons on the pyridine and pyrazine rings. A broad singlet for the N-H proton. |
| ¹³C NMR | Resonances for the 7 carbons, including a characteristic downfield signal for the carbonyl carbon (C=O). |
| Mass Spec (MS) | [M+H]⁺ at m/z ≈ 182.0 |
| Storage | Store under inert gas (nitrogen or Argon) at 2-8°C. |
Safety Precautions
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Acids: Concentrated sulfuric and nitric acids are highly corrosive. Handle with extreme care in a fume hood, using appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles.
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Chlorinated Pyridines: Pyridine derivatives can be toxic and irritants. Avoid inhalation and skin contact.
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General: Perform all reactions in a well-ventilated fume hood. Consult the Material Safety Data Sheets (MSDS) for all reagents before use.
Conclusion
This guide outlines a reliable and efficient three-step synthesis for 6-chloropyrido[2,3-b]pyrazin-2(1H)-one starting from 2-amino-5-chloropyridine. The methodology employs well-established chemical transformations, including electrophilic nitration, nitro group reduction, and cyclocondensation. By providing detailed protocols and explaining the rationale behind the experimental choices, this document serves as a practical resource for chemists engaged in the synthesis of heterocyclic compounds for pharmaceutical research and development.
References
- U.S. Patent No. US3985759A. (1976). Process for preparing 2-amino-5-chloropyridine.
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Ehrenbeck, H. E. (1957). A study of the mixed acid nitration of 2-amino-5-chloropyridine. Digital Commons @ NJIT. [Link]
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Ehrenbeck, H. E. (1957). A study of the mixed acid nitration of 2-amino-5-chloropyridine. Digital Commons @ NJIT. [Link]
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Petrow, V., & Saper, J. (1948). 2,3-Diaminopyridine. Organic Syntheses, 28, 35. [Link]
- Chinese Patent No. CN106008329A. (2016). Preparation method of 5-chloro-2,3-difluoropyridine.
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Patsnap Eureka. (2017). Method using one-step method to synthesize 2-amino-5-chloropyridine in high-selectivity manner. [Link]
- Chinese Patent No. CN106432069A. (2017). A method for preparation of 2-amino-5-chloro-pyridine.
Sources
- 1. "A study of the mixed acid nitration of 2-amino-5-chloropyridine" by Harold Edward Ehrenbeck [digitalcommons.njit.edu]
- 2. digitalcommons.njit.edu [digitalcommons.njit.edu]
- 3. US3985759A - Process for preparing 2-amino-5-chloropyridine - Google Patents [patents.google.com]
- 4. Organic Syntheses Procedure [orgsyn.org]

